Cas no 918525-09-4 (1,3-Dioxepane, 2-(2-fluorophenyl)-2-methyl-)

• Product Name: 1,3-Dioxepane, 2-(2-fluorophenyl)-2-methyl-
• CAS No: 918525-09-4
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 773864
• PubChem ID: 71426912
• Update Time: 2025-04-19

1,3-Dioxepane, 2-(2-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepane, 2-(2-fluorophenyl)-2-methyl-
• 2-(2-fluorophenyl)-2-methyl-1,3-dioxepane
• 918525-09-4
• DTXSID90845664

• Inchi： 1S/C12H15FO2/c1-12(14-8-4-5-9-15-12)10-6-2-3-7-11(10)13/h2-3,6-7H,4-5,8-9H2,1H3
• InChI Key： IJMLIRKKBHRRPV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C)OCCCCO1

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų